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The tables below summarize the core quantitative data and identifiers for aldicarb and its stable isotope-

labeled forms, which are used as internal standards in analytical chemistry.

Table 1: Basic Identifiers and Properties

Aldicarb-(N-
Property Aldicarb (Unlabeled) methyl-13C,d3,
carbamoyl-13C)

Aldicarb
sulfoxide-
[13C2,D3]

Aldicarb sulfone-
[13C2,D3]

CAS 116-06-3 [1] N/A in results

Number

Molecular C7H14N202S [4] Cs513C2H11D3N202S

Formula [5]

Molecular 190.26 g/mol [4] ~195.27 g/mol

Weight (Calculated)

Density 1.195 g/cm3 [4] N/A

IUPAC 2-Methyl-2- (1E)-2-Methyl-2-

Name (methylthio)propanal O-  (methylthio)-O-
[(N- [(methyl-13C-d3-

1261170-77-7 [2]

Cs13C2H11D3N203S
(2]

211.266 g/mol [2]

1.24+0.1 g/cm? [2]

(1E)-2-Methyl-2-
(methylsulfinyl)-, 1-
[O-[(methyl-13C-

1261170-76-6 [3]

Cs13C2H11D3N204S
(3]

227.27 g/mol [3]

N/A

N/A
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Aldicarb-(N- Aldicarb .
) ) Aldicarb sulfone-
Property Aldicarb (Unlabeled) methyl-13C,d3, sulfoxide- [13C2,D3]
carbamoyl-13C) [13C2,D3] ’
methylcarbamoyl)Joxime amino)carbonyl- d3-
[4] 13C]Joxime amino)oxomethyl-
propanal [5] 13C]Joxime]
propanal [2]
Table 2: Synonyms, Hazards, and Applications
Aspect Aldicarb (Unlabeled) Isotope-Labeled Analogues
Common Temik, Ambush, UC Aldicarb-(N-methyl-13C,d3), Aldicarb sulfoxide-
Synonyms 21149 [1] 13C2,d3 [2] [5]

| Hazard & Safety | Symbol: GHS06, GHS09 Signal Word: Danger Hazard Statements: H300 (Fatal if
swallowed) [4] | Symbel: GHS06, GHS09 Signal Word: Danger Hazard Statements: H300, H400 (Fatal if
swallowed, Toxic to aquatic life) [2] | | Primary Application | Carbamate insecticide and nematicide [4]. |

Analytical internal standards for quantification using isotope dilution mass spectrometry (IDMS) [5] [3]. |

IUPAC Nomenclature Breakdown

The TUPAC name for the parent compound, Aldicarb, is 2-Methyl-2-(methylthio)propanal O-(N-
methylcarbamoyl)oxime [4]. The names of the isotope-labeled analogues are derived from this systematic

name by specifying the positions of the stable isotopes.

The following diagram illustrates the structure of the parent Aldicarb molecule and highlights the atoms

replaced in a typical isotope-labeled standard, which helps in understanding the nomenclature.
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Propanal Backbone

Contai *C1: Two 2C atoms
Aldicarb Core Structure S > in parent compound

Carbonyl Carbon > *C2: One 12C atom
in parent compound

N-methylcarbamoyl Group

Methyl Amino

Methyl Group (-CH3)
Replaced with -13CDs

Click to download full resolution via product page

For the labeled analogue Aldicarb-(N-methyl-13C,d3, carbamoyl-13C) [5]:

e (N-methyl-13C,d3) indicates that the methyl group attached to the nitrogen atom consists of one
Carbon-13 (*3C) atom and three Deuterium (D, 2H) atoms, replacing the original -12CHs group.

e carbamoyl-13C indicates that the carbonyl carbon (C=0) in the carbamoyl group is a Carbon-13
(13C) atom.

Key Experimental Applications

The primary application for these isotope-labeled compounds is in analytical chemistry for precise

quantification [5].

¢ Role in Analysis: They serve as internal standards in Isotope Dilution Mass Spectrometry (IDMS).
e Procedure:
o Spike: A known amount of the isotope-labeled standard (e.g., Aldicarb-[13C2,d3]) is added to
the sample at the beginning of the extraction process.
o Processing: The sample and standard are co-processed through extraction, clean-up, and
chromatography.
o Measurement: The sample is analyzed by LC-MS or GC-MS. The instrument distinguishes the
labeled standard from the native compound by their mass differences.
o Quantification: The ratio of the native compound's signal to the standard's signal is used for
highly accurate quantification, correcting for losses during sample preparation and matrix
effects.
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Insights for Researchers

¢ Purpose of Labeling: Using compounds like Aldicarb-[13C2,d3] is considered a "definitive method"
for quantification in complex matrices (like soil, food, or biological samples) because it corrects for
analyte loss and matrix-induced signal suppression or enhancement, leading to highly accurate and
reliable data [5].

e Metabolite Tracking: The availability of labeled versions of the primary metabolites, Aldicarb
sulfoxide and Aldicarb sulfone, allows for similarly precise study of the environmental fate and
metabolic pathways of the pesticide [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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